3-[1-(Thiadiazole-5-carbonyl)piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[1-(thiadiazole-5-carbonyl)piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C11H15N3O3S/c15-10(16)4-3-8-2-1-5-14(7-8)11(17)9-6-12-13-18-9/h6,8H,1-5,7H2,(H,15,16)
• InChI Key: RWUDHLNYIMWBCV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CN=NS2)CCC(=O)O
• Molecular Formula: C11H15N3O3S
• Molecular Weight: 269.32 g/mol

Description

3-[1-(Thiadiazole-5-carbonyl)piperidin-3-yl]propanoic acid is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a piperidine-based compound that has shown promising results in various scientific studies.

Scientific Research Applications

3-[1-(Thiadiazole-5-carbonyl)piperidin-3-yl]propanoic acid has been studied extensively for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been studied for its potential use as a pain reliever and anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 3-[1-(Thiadiazole-5-carbonyl)piperidin-3-yl]propanoic acid is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins in the body. This inhibition leads to a reduction in inflammation and pain, as well as a decrease in the growth of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[1-(Thiadiazole-5-carbonyl)piperidin-3-yl]propanoic acid have been extensively studied. The compound has been shown to have anti-inflammatory and pain-relieving effects. It has also been shown to inhibit the growth of cancer cells and reduce the symptoms of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[1-(Thiadiazole-5-carbonyl)piperidin-3-yl]propanoic acid in lab experiments is its high purity. The compound can be synthesized to a high degree of purity, which is essential for scientific research. However, one of the limitations of using this compound is its cost. The synthesis of this compound is expensive, which can limit its use in certain experiments.

Future Directions

There are many future directions for the study of 3-[1-(Thiadiazole-5-carbonyl)piperidin-3-yl]propanoic acid. One direction is the study of its potential use in the treatment of other diseases such as multiple sclerosis and rheumatoid arthritis. Another direction is the study of its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, 3-[1-(Thiadiazole-5-carbonyl)piperidin-3-yl]propanoic acid is a piperidine-based compound that has shown promising results in various scientific studies. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 3-[1-(Thiadiazole-5-carbonyl)piperidin-3-yl]propanoic acid involves the reaction of piperidine with thiadiazole-5-carboxylic acid. This reaction is catalyzed by a strong acid such as sulfuric acid or hydrochloric acid. The resulting compound is then purified through recrystallization or chromatography. The purity of the compound is essential for its use in scientific research.